Cas no 1805143-80-9 (3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine)
3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C7H4BrF3N2O2/c8-2-4-1-5(13(14)15)3-12-6(4)7(9,10)11/h1,3H,2H2
- InChI Key: CJIZJFDSMMTPBA-UHFFFAOYSA-N
- SMILES: BrCC1=CC(=CN=C1C(F)(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 243
- XLogP3: 2.2
- Topological Polar Surface Area: 58.7
3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011730-250mg |
3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine |
1805143-80-9 | 95% | 250mg |
$1,048.60 | 2022-04-01 | |
| Alichem | A029011730-1g |
3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine |
1805143-80-9 | 95% | 1g |
$2,808.15 | 2022-04-01 |
3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine
Recent Advances in the Application of 3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine (CAS: 1805143-80-9) in Chemical Biology and Pharmaceutical Research
3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine (CAS: 1805143-80-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This heterocyclic compound, characterized by its bromomethyl and nitro functional groups, serves as a key building block for the development of novel bioactive molecules. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, antimicrobial agents, and other pharmacologically relevant compounds.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine as a precursor for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The bromomethyl group facilitated efficient alkylation reactions, while the nitro and trifluoromethyl groups contributed to the electronic properties of the resulting compounds, enhancing their binding affinity to the target kinase. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's potential in oncology drug development.
Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where 3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine was utilized to develop novel antimicrobial agents targeting drug-resistant bacterial strains. The researchers employed a structure-activity relationship (SAR) approach, systematically modifying the pyridine core to optimize antibacterial activity. The resulting compounds showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive pathogens, with minimal cytotoxicity to mammalian cells.
From a chemical biology perspective, the compound has been employed as a versatile scaffold for the development of chemical probes. A 2024 study in ACS Chemical Biology described the synthesis of fluorescently labeled derivatives of 3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine for live-cell imaging applications. These probes enabled real-time visualization of intracellular targets, providing valuable insights into cellular processes and potential therapeutic interventions.
The synthetic accessibility of 3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine has also been a focus of recent research. A 2023 publication in Organic Process Research & Development detailed an improved, scalable synthesis route with higher yields and reduced environmental impact. The optimized process employed green chemistry principles, including catalyst recycling and solvent minimization, making it more suitable for industrial-scale production.
Looking forward, the unique chemical properties of 3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules for targeted protein degradation and its use in the development of covalent inhibitors for challenging therapeutic targets. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and pharmaceutical research for years to come.
1805143-80-9 (3-Bromomethyl-5-nitro-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)